Cas no 85554-68-3 (ethyl 3-hydroxy-3-methyloctanoate)
85554-68-3 structure
Product Name:ethyl 3-hydroxy-3-methyloctanoate
CAS No:85554-68-3
MF:C11H22O3
MW:202.290584087372
CID:990648
PubChem ID:3020787
Update Time:2025-04-20
ethyl 3-hydroxy-3-methyloctanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-hydroxy-3-methyloctanoate
- AKOS017550172
- SCHEMBL959455
- DTXSID601006110
- LCKZWDMZQOHLGB-UHFFFAOYSA-N
- EINECS 287-600-8
- 85554-68-3
- NS00064937
- 4,5-dichloro-2-(cyclohexylamino)benzenesulfonamide
- DB-166691
- 1204574-08-2
-
- Inchi: 1S/C11H22O3/c1-4-6-7-8-11(3,13)9-10(12)14-5-2/h13H,4-9H2,1-3H3
- InChI Key: LCKZWDMZQOHLGB-UHFFFAOYSA-N
- SMILES: OC(C)(CC(=O)OCC)CCCCC
Computed Properties
- Exact Mass: 202.156895
- Monoisotopic Mass: 202.156895
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 2.3
Experimental Properties
- Density: 0.958
- Boiling Point: 289.1°C at 760 mmHg
- Flash Point: 111.8°C
- Refractive Index: 1.445
ethyl 3-hydroxy-3-methyloctanoate Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
85554-68-3 (ethyl 3-hydroxy-3-methyloctanoate) Related Products
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- 18267-36-2(Ethyl 3-hydroxy-3-methylbutanoate)
- 19115-49-2((R)-Mevalonolactone)
- 2305-25-1(Ethyl 3-hydroxyhexanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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